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Compound of Interest

Compound Name: Disperse Blue 77

Cat. No.: B1588612 Get Quote

Essential Safety and Handling Guide for Disperse
Blue 77
This document provides crucial safety protocols, operational procedures, and disposal plans for

the handling of Disperse Blue 77 (CAS No. 20241-76-3). Adherence to these guidelines is

essential for ensuring the safety of researchers, scientists, and drug development

professionals. Disperse Blue 77 is classified as a skin sensitizer (Category 1A) and an eye

irritant (Category 2).[1] It may cause an allergic skin reaction.[2] While it has low acute toxicity if

ingested, proper handling is paramount to minimize exposure.[1]

Hazard Identification and Classification
Hazard Class Category Description

Skin Sensitization 1A
May cause an allergic skin

reaction upon contact.[1][2]

Eye Irritation 2
Causes serious eye irritation.

[1]

Acute Oral Toxicity Low
Animal studies indicate low

toxicity upon ingestion.[1]

Physical and Chemical Properties[1]
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Property Value

Molecular Weight 376.3 g/mol

Melting Point >230 °C

Water Solubility 0.85 μg/L at 20 °C

Flammability Not flammable

Explosiveness Non-explosive

Personal Protective Equipment (PPE)
The primary defense against exposure to Disperse Blue 77 is the consistent and correct use

of Personal Protective Equipment.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be tightly fitting with side-

shields, conforming to EN 166

(EU) or NIOSH (US) standards

to protect against dust

particles.[3][4]

Face Shield

Recommended in conjunction

with safety goggles, especially

when handling larger

quantities or when there is a

significant risk of splashing or

dust generation.[5]

Hand Protection Chemical Impermeable Gloves

Nitrile gloves are a suitable

option. It is crucial to select

gloves that satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[4][5] Double-gloving is

recommended.[5]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[3]

For higher exposures, a full-

face respirator is

recommended.[4][6]

Protective Clothing Laboratory Coat

A full-length lab coat should be

worn to prevent skin contact.

[5]

Appropriate Protective

Clothing

Wear suitable protective

clothing to prevent skin

exposure.[3][4] For procedures

with a high risk of
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contamination, a disposable

gown or chemical-resistant

apron over the lab coat is

advisable.[5]

Footwear Closed-toe Shoes
Required at all times within the

laboratory.[5]

Operational and Handling Protocols
Handling:

Work in a well-ventilated area to keep airborne concentrations low.[3][4][7]

Avoid the formation and accumulation of dust.[3][4]

Avoid contact with skin, eyes, and clothing.[3]

Do not ingest or inhale the substance.[3]

Wash hands thoroughly after handling.[3]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][4][7]

Keep away from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[3][7]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes.[3] If skin irritation or a rash occurs, get

medical advice.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[3]

Spill and Disposal Plan
Accidental Release Measures:

Minor Spills:

Clean up spills immediately, observing all precautions in the PPE section.[3]

Use dry clean-up procedures and avoid generating dust.[7]

Vacuum or sweep up the material. A vacuum cleaner must be fitted with a HEPA filter.[7]

Place in a suitable, closed container for disposal.[4]

Major Spills:

Evacuate personnel from the area and move upwind.[7]
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Ensure adequate ventilation.[4]

Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[4]

Disposal:

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[3]

Dispose of contents and container in accordance with all local, state, and federal regulations.

[8]

Options for disposal include a licensed chemical destruction plant or controlled incineration

with flue gas scrubbing.[8]

Workflow for Safe Handling of Disperse Blue 77
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Workflow for Safe Handling of Disperse Blue 77
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Caption: Logical workflow for the safe handling of Disperse Blue 77 from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]

2. Page loading... [guidechem.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. echemi.com [echemi.com]

5. benchchem.com [benchchem.com]

6. echemi.com [echemi.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling Disperse
Blue 77]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588612#personal-protective-equipment-for-
handling-disperse-blue-77]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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